Cas no 946352-55-2 (2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 946352-55-2
• MF: C₁₆H₁₆F₂N₂O₄S₂
• MW: 402.43604850769
• CID: 5516107
• Update Time: 2025-06-11

2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4-difluoro-N-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
• 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• Inchi： 1S/C16H16F2N2O4S2/c1-25(21,22)20-8-2-3-11-4-6-13(10-15(11)20)19-26(23,24)16-7-5-12(17)9-14(16)18/h4-7,9-10,19H,2-3,8H2,1H3
• InChI Key： NKWHIIXTAYCARG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)(=O)=O)=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Comprehensive Analysis of 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946352-55-2)

The compound 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 946352-55-2) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydroquinoline core and difluorobenzene moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated sulfonamides has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in this compound (specifically at the 2,4-positions of the benzene ring) improves its lipophilicity and membrane permeability, addressing a key challenge in modern drug design. This aligns with frequent search queries like "fluorine in drug design" and "sulfonamide-based therapeutics", reflecting industry priorities.

The methanesulfonyl group attached to the tetrahydroquinoline scaffold contributes to the compound's electronic properties, potentially enabling interactions with biological targets. Computational studies suggest this structural motif may bind to ATP pockets in kinases, a hot topic in cancer research and inflammatory disease treatment. Such characteristics answer common search questions about "small molecule protein interactions" and "structure-activity relationships" in medicinal chemistry.

Synthetic routes to 946352-55-2 typically involve multi-step procedures starting from 7-amino-1,2,3,4-tetrahydroquinoline. The introduction of sulfonamide groups requires careful optimization to prevent side reactions, a technical aspect frequently searched as "sulfonamide coupling methods". Recent advances in flow chemistry and green synthesis approaches have improved the yield and purity of such compounds, addressing sustainability concerns in chemical manufacturing.

Analytical characterization of this compound employs techniques like HPLC, NMR, and mass spectrometry, with particular attention to the rotameric forms of the sulfonamide group. These quality control measures respond to industry demands for "high-purity intermediates" and "batch-to-batch consistency" in pharmaceutical production. The compound's stability under various pH conditions is another research focus, especially for formulators searching "excipient compatibility" terms.

Patent literature reveals growing interest in 946352-55-2 as a building block for heterocyclic compounds with diverse biological activities. Its modular structure allows derivatization at multiple sites, making it valuable for combinatorial chemistry libraries. This application aligns with trending searches about "fragment-based drug discovery" and "privileged scaffolds" in medicinal chemistry.

Environmental fate studies of similar sulfonamide derivatives show moderate biodegradability, prompting research into green chemistry alternatives for problematic functional groups. The difluorophenyl component may influence photostability, a property frequently queried as "UV stability of pharmaceuticals". These aspects address regulatory concerns while maintaining therapeutic potential.

In material science, the electron-withdrawing sulfonyl groups and fluorine atoms in 946352-55-2 contribute to interesting electronic properties. Researchers investigating "organic semiconductors" or "charge-transfer complexes" have shown interest in such structures, particularly for optoelectronic applications. The compound's crystalline forms (potential polymorphs) are another area of study, responding to searches about "solid-state characterization" techniques.

Safety assessments indicate standard handling precautions for sulfonamide-containing compounds, with particular attention to dust formation and solvent compatibility. These precautions address laboratory safety questions commonly searched alongside "chemical handling protocols". The compound's LD50 data and ecotoxicology profile remain areas of active investigation to meet regulatory requirements.

Market analysis shows growing demand for fluorinated heterocycles like 946352-55-2, driven by pharmaceutical industry needs. Custom synthesis providers frequently list such compounds in response to queries about "rare chemical intermediates" and "building block availability". Pricing trends reflect the complexity of introducing multiple functional groups while maintaining scalability.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold, addressing trending topics in drug discovery. The tetrahydroquinoline moiety's three-dimensionality could offer advantages in allosteric modulation, answering frequent queries about "beyond rule-of-five" compounds. Such applications position 2,4-difluoro-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide as a versatile tool in modern chemical research.